Cas no 1196152-39-2 (tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate)

• Product Name: tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• CAS No: 1196152-39-2
• MF: C₁₈H₂₃FN₂O₄
• MW: 350.384628534317
• CID: 2616512
• PubChem ID: 21927737
• Update Time: 2025-04-21

tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• AB56310
• 1196152-39-2
• N,N-DI-T-BOC-4-(AMINOMETHYL)-3-FLUOROBENZONITRILE
• SCHEMBL5846315
• DTXSID801138838
• Di-tert-butyl (4-cyano-2-fluorobenzyl)iminodicarbonate
• 1,3-Bis(1,1-dimethylethyl) 2-[(4-cyano-2-fluorophenyl)methyl]imidodicarbonate

• Inchi： 1S/C18H23FN2O4/c1-17(2,3)24-15(22)21(16(23)25-18(4,5)6)11-13-8-7-12(10-20)9-14(13)19/h7-9H,11H2,1-6H3
• InChI Key： UGPTYXIGJWPWPA-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1CN(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.16418538Da
• Monoisotopic Mass: 350.16418538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.6Ų